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Compound of Interest

Compound Name: 2,2'-Bipyrazine

Cat. No.: B159260 Get Quote

Technical Guide to the Safe Handling of 2,2'-
Bipyrazine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for the safe handling of 2,2'-
bipyrazine in a laboratory setting. The information provided is based on currently available

data. However, a comprehensive toxicological profile for this compound is not readily available

in public literature. Therefore, a thorough, site-specific risk assessment should be conducted by

qualified personnel before any handling or use of this substance. All laboratory activities should

be performed in accordance with institutional and regulatory safety standards.

Chemical and Physical Properties
2,2'-Bipyrazine is a heterocyclic organic compound that serves as a bidentate chelating ligand

in coordination chemistry. Its properties are summarized below.
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Property Value Source

CAS Number 10199-00-5 [1]

Molecular Formula C₈H₆N₄

Molecular Weight 158.16 g/mol

Appearance
White to yellow to green

powder/crystal

Melting Point 185-188 °C

Boiling Point No data available

Flash Point Not applicable

Solubility No data available

Vapor Pressure No data available

Density No data available

Hazard Identification and Classification
2,2'-Bipyrazine is classified as a hazardous substance. The GHS classification is as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:
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alt text

Precautionary Statements:

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/eye protection/face

protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Information
Detailed toxicological data for 2,2'-bipyrazine is not available in the public domain. Due to the

lack of specific LD50 and LC50 data, this compound should be handled as a substance of

unknown toxicity, and exposure should be minimized.

Toxicity Data Value

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Carcinogenicity No data available

Mutagenicity No data available

Teratogenicity No data available
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Experimental Protocols and Handling Procedures
Given the hazard profile, the following handling procedures are recommended.

Engineering Controls
Work with 2,2'-bipyrazine should be conducted in a well-ventilated laboratory.

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: A lab coat must be worn. For extensive handling, chemical-resistant

coveralls are recommended.

Hand Protection: Chemical-resistant gloves are required. While specific breakthrough times

for 2,2'-bipyrazine are not available, nitrile gloves are a common choice for general

laboratory use with chemicals. However, for prolonged or direct contact, it is crucial to

consult glove manufacturer's compatibility charts and consider using thicker, more resistant

gloves. Always inspect gloves for integrity before use and practice proper glove removal

technique to avoid skin contact.

Respiratory Protection: For operations where dust or aerosols may be generated and

engineering controls are not sufficient to maintain exposure below acceptable levels, a

NIOSH-approved respirator with a particulate filter (N95 or higher) is recommended. The

selection of the appropriate respirator should be based on a formal risk assessment.

General Handling Hygiene
Avoid inhalation of dust.

Avoid contact with skin and eyes.
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Do not eat, drink, or smoke in areas where 2,2'-bipyrazine is handled.

Wash hands thoroughly after handling and before leaving the laboratory.

Keep containers tightly closed when not in use.

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire and Explosion Hazard Data
Property Value

Flammability No data available

Flash Point Not applicable

Flammable Limits No data available

Autoignition Temperature No data available

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: May include carbon oxides and nitrogen oxides.
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Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

as described in Section 4.2. Avoid breathing dust and contact with the spilled material.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed, labeled container for disposal. For larger spills,

follow institutional procedures for hazardous material cleanup.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Contact a licensed professional waste disposal service for proper disposal.

Visualizations
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Caption: General workflow for handling chemical compounds.
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Caption: Workflow for responding to a chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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